3-Iodo-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid

• Molecular Formula: C15H11IN2O4S
• Molecular Weight: 442.2 g/mol
• IUPAC Name: 3-iodo-1-(4-methylphenyl)sulfonylpyrrolo[3,2-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C15H11IN2O4S/c1-9-2-4-10(5-3-9)23(21,22)18-8-11(16)14-13(18)7-6-12(17-14)15(19)20/h2-8H,1H3,(H,19,20)
• InChI Key: IPAWXSCQXRGLJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2C=CC(=N3)C(=O)O)I

Description

3-Iodo-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid is a useful research compound. Its molecular formula is C15H11IN2O4S and its molecular weight is 442.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Iodo-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Iodo-1-tosyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-iodo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (0.549 g, 1.906 mmol) in DMF (9.5 mL) at 0° C. was added NaH (60% in mineral oil, 0.191 g, 4.76 mmol). After 30 min at 0° C., p-toluenesulfonyl chloride (0.436 g, 2.287 mmol) was added and the reaction was warmed to RT. After 1 h at RT, the mixture was poured into H2O and the mixture was acidified with 5 M HCl (aq.). The precipitate was collected by filtration, washed with H2O and dried in a vacuum oven overnight to afford 3-iodo-1-((4-methylphenyl)sulfonyl)-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid. (0.663 g, 1.499 mmol, 79%) as a tan solid. MS (ESI, pos. ion) m/z: 442.9 (M+1). 1H NMR (400 MHz, DMSO-d6) δ ppm 2.35 (3H, br s), 7.44 (2H, d, J=8.22 Hz), 7.96-8.01 (2H, m), 8.10 (1H, d, J=8.80 Hz), 8.47 (1H, d, J=8.80 Hz), 8.54 (1H, s).